N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-1-methyl-3-phenyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-[2-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]ethyl]-2-methyl-5-phenylpyrazole-3-carboxamide
• InChI: InChI=1S/C23H20ClN5O2/c1-28-21(15-20(26-28)16-5-3-2-4-6-16)23(31)25-13-14-29-22(30)12-11-19(27-29)17-7-9-18(24)10-8-17/h2-12,15H,13-14H2,1H3,(H,25,31)
• InChI Key: IBAKCFYXNXUHAB-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=CC=C2)C(=O)NCCN3C(=O)C=CC(=N3)C4=CC=C(C=C4)Cl
• Molecular Formula: C23H20ClN5O2
• Molecular Weight: 433.9 g/mol

Description

N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-1-methyl-3-phenyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C23H20ClN5O2 and its molecular weight is 433.9. The purity is usually 95%.
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Scientific Research Applications

Synthetic Chemistry Applications

The research in synthetic chemistry has focused on the synthesis of novel compounds with potential biological activities. For example, the synthesis of 2-substituted 2,6-dihydro-3-hydroxy-7H-pyrazolo[4,3-d]pyrimidin-7-ones and N-arylimidazo[1,2-a]pyrazine-2-carboxamides demonstrates the exploration of new synthetic routes and the generation of compounds with potential antimicrobial activities. These studies highlight the versatility of pyrazole and pyridazine derivatives in creating bioactive molecules (Ochi & Miyasaka, 1983; Jyothi & Madhavi, 2019).

Pharmacological Studies

Compounds related to "N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-1-methyl-3-phenyl-1H-pyrazole-5-carboxamide" have been evaluated for their pharmacological activities, such as anticancer and anti-5-lipoxygenase agents. These studies involve the synthesis of novel pyrazolopyrimidines derivatives and their evaluation against various cancer cell lines, showing the potential of these compounds in anticancer therapy (Rahmouni et al., 2016).

Antimicrobial Activity

Several studies have demonstrated the antimicrobial potential of pyrazole and pyridazine derivatives, suggesting their application in combating microbial infections. For instance, the synthesis and evaluation of novel pyrazole derivatives with oxa/thiadiazolyl, pyrazolyl moieties, and pyrazolo[4,3-d]-pyrimidine derivatives have shown significant antimicrobial and anticancer activities, highlighting the therapeutic potential of these compounds (Hafez, El-Gazzar, & Al-Hussain, 2016).